Cas no 140-72-7 (Hexadecyl pyridinium bromide)

• Product Name: Hexadecyl pyridinium bromide
• CAS No: 140-72-7
• MF: C₂₁H₃₈BrN
• MW: 384.437125682831
• MDL: MFCD00011988
• CID: 36442
• PubChem ID: 87570600
• Update Time: 2025-04-18

Hexadecyl pyridinium bromide Chemical and Physical Properties

Names and Identifiers

• 1-Hexadecylpyridin-1-ium bromide
• 1-HEXADECYLPYRIDINIUM BROMIDE
• 1-HEXADECYLPYRIDINUM BROMIDE
• CETYLPYRIDINIUM BROMIDE
• hexadecylpyridine bromide
• HEXADECYLPYRIDINIUM BROMIDE
• N-HEXADECYLPYRIDINIUM BROMIDE
• 1-cetylpyridiniumbromide
• 1-hexadecyl-pyridiniubromide
• acetoquatcpb
• bromocet
• cetapharm
• cetasol
• cetazol
• cetylpyridiumbromide
• morpancbp
• n-cetylpyridiniumbromide
• nitrogenol
• Pyridinium,1-hexadecyl-,bromide
• seprisan
• sterogenol
• Hexadecylpyridinium Bromide Hydrate
• Bromohexadecyl pyridine
• Cetylpyridinium Bromide Hydrate
• tspb
• [C16Py]Br
• Sterogenal
• Cetazolin
• Fixanol C
• Acetoquat CPB
• Morpan CBP
• N-Cetylpyridinium bromide
• 1-Cetylpyridinium bromide
• Cetylpyridine bromide
• Cetyl pyridinium bromide
• Pyridinium, 1-hexadecyl-, bromide
• Caswell No. 166
• Hexadecylpyridiniumbromide
• H
• Tox21_111061
• DTXSID3033307
• CHEBI:77052
• MFCD00011988
• NCGC00091023-01
• DTXCID1013307
• CAS-140-72-7
• 140-72-7
• AMY17951
• Tox21_303438
• Hexadecyl pyridinium bromide
• NCGC00257401-01
• hexadecylpyridinium bromide monohydrate
• H0162
• UNII-O77BKZ14DE
• CETYLPYRIDINIUM BROMIDE [WHO-DD]
• NSC-8495
• Tox21_201549
• AKOS005080912
• F11209
• MLS002695907
• 1-hexadecylpyridin-1-ium;bromide
• SMR001398783
• (1-Hexadecyl)pyridinium bromide monohydrate
• Pyridinium, 1-hexadecyl-, bromide (1:1)
• EPA Pesticide Chemical Code 069118
• CIA86992
• Tox21_111061_1
• NCGC00091023-06
• Hexadecylpyridinium bromide, >=97.0%
• NS00079614
• HMS3087C22
• CS-W011754
• NCGC00259098-01
• Q27146586
• NSC 8495
• FT-0623576
• HSDB 6859
• SCHEMBL151799
• DVBJBNKEBPCGSY-UHFFFAOYSA-M
• W-108196
• NSC8495
• 12N-193
• (1-Hexadecyl)pyridinium bromide hydrate
• 1-Hexadecyl-Pyridinium Bromide
• CHEMBL334255
• EINECS 205-428-3
• O77BKZ14DE
• CETYLPYRIDINIUM BROMIDE [HSDB]
• 1-Hexadecylpyridinium
• HexadecylpyridiniumBromideMono
• 1Cetylpyridinium bromide
• Pyridinium, 1hexadecyl, bromide
• NCetylpyridinium bromide
• Pesticide Code: 069118
• cetylpyridiniumbromide
• CPyBr cpd
• cetyl pyridium bromide
• NHexadecylpyridinium bromide
• 1Hexadecylpyridinium bromide
• DB-050403
• Hexadecylpyridinium (bromide)
• 205-428-3
• HY-W011038
• FH37372

• MDL： MFCD00011988
• Inchi： 1S/C21H38N.BrH/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19-22-20-17-15-18-21-22;/h15,17-18,20-21H,2-14,16,19H2,1H3;1H/q+1;/p-1
• InChI Key： DVBJBNKEBPCGSY-UHFFFAOYSA-M
• SMILES： [Br-].[N+]1(C=CC=CC=1)CCCCCCCCCCCCCCCC
• BRN： 3778948

Computed Properties

• Exact Mass: 383.21900
• Monoisotopic Mass: 383.219
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 15
• Complexity: 208
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.9
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White powder
• Melting Point: 63-69 ºC
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: 溶于氯仿、甲醇、丙酮、乙醇
• Water Partition Coefficient: 5 g/L (20 ºC)
• PSA: 3.88000
• LogP: 3.45940
• FEMA: 2411
• Solubility: Water soluble 5 g/l (20 ° C). Soluble in ethanol, chloroform and dioxane, slightly soluble in water, benzene, petroleum ether and acetone, ethyl acetate.

Hexadecyl pyridinium bromide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 22-26-36/37/38
• Safety Instruction： S26-S28-S36/37-S45-S36/37/39-S22
• RTECS：UU4848000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R22; R26; R36/37/38
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

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